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Compound of Interest

Compound Name: 3,5-Dichlorotoluene

Cat. No.: B1293413 Get Quote

CAS Number: 25186-47-4

This guide provides an in-depth overview of 3,5-Dichlorotoluene, a significant organochlorine

compound utilized as a key intermediate in the synthesis of various agrochemicals,

pharmaceuticals, and dyes. This document details its chemical and physical properties,

synthesis methodologies, key reactions, and safety information, tailored for researchers,

scientists, and professionals in drug development and chemical manufacturing.

Chemical and Physical Properties
3,5-Dichlorotoluene is a solid at room temperature, characterized by its distinct chemical

structure with a toluene ring substituted with two chlorine atoms at the meta positions relative to

the methyl group.[1] Its properties are summarized in the tables below.

Table 1: General and Physical Properties
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Property Value Reference(s)

Appearance Colorless solid [1][2]

Molecular Formula C₇H₆Cl₂ [3][4][5]

Molecular Weight 161.03 g/mol [2][4][6]

Melting Point 25.1 - 26 °C [1][7]

Boiling Point 202 °C [1]

Density 1.25 g/mL (liquid) [1]

Solubility Sparingly soluble in water [5]

LogP (Octanol/Water) 3.99 [7]

Table 2: Chemical Identifiers
Identifier Value Reference(s)

IUPAC Name 1,3-dichloro-5-methylbenzene [3][4]

CAS Number 25186-47-4 [2][3][4][8]

InChI Key
RYMMNSVHOKXTNN-

UHFFFAOYSA-N
[2][3]

Canonical SMILES CC1=CC(=CC(=C1)Cl)Cl [5]

EINECS 246-722-1 [5]

Synthesis of 3,5-Dichlorotoluene
The synthesis of 3,5-Dichlorotoluene is challenging due to the ortho-, para-directing nature of

the methyl group on the toluene ring, which makes direct chlorination an ineffective method for

obtaining the 3,5-isomer.[1][2] Consequently, specialized multi-step synthetic routes are

employed.

Experimental Protocol 1: Synthesis via Diazotization of
3,5-Diaminotoluene
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One traditional method involves a Sandmeyer-type reaction starting from 3,5-diaminotoluene.

[2]

Methodology:

Hydrochloric acid and water are added to a reaction vessel and heated to 50°C.

3,5-Diaminotoluene is dissolved in the acidic solution with stirring.

Cuprous chloride dissolved in hydrochloric acid is then added to the reaction mixture.

A 1% aqueous solution of sodium nitrite is added uniformly to the mixture, maintaining the

temperature at approximately 60°C. This step generates the diazonium salt, which is

subsequently replaced by chlorine.

After the reaction is complete, the mixture is allowed to stand and separate into layers.

The lower, crude product layer is washed with water until neutral, then treated with a base,

and washed again with water to remove the excess base.

The resulting crude 3,5-Dichlorotoluene is purified by steam distillation to yield the final

product.[2]

Diazotization Synthesis

3,5-Diaminotoluene Diazonium Salt Intermediate
NaNO₂, CuCl, HCl

3,5-Dichlorotoluene
Sandmeyer Reaction

Click to download full resolution via product page

Caption: Synthesis of 3,5-Dichlorotoluene via Diazotization.

Experimental Protocol 2: Synthesis via Isomerization
A more contemporary approach involves the isomerization of other dichlorotoluene isomers,

which are often more accessible as byproducts of direct chlorination.[2]
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Methodology:

A mixture of 2,4-Dichlorotoluene and 2,5-Dichlorotoluene is used as the starting material.

O-dichlorobenzene is utilized as the solvent, with a mass ratio of 1:1 to the starting materials.

Anhydrous aluminum chloride (AlCl₃) is added as the catalyst, constituting 3-8% of the raw

material's mass.

The reaction mixture is heated to a temperature between 160-240°C for 2-5 hours.

Following the isomerization reaction, the mixture is washed with water to separate the crude

product.

The crude 3,5-Dichlorotoluene is then purified by rectification (distillation) to obtain the

high-purity product.[2]
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Isomerization Synthesis Workflow

Start: Dichlorotoluene Isomer Mixture
(2,4- and 2,5-)

Isomerization Reaction
(AlCl₃ catalyst, o-dichlorobenzene solvent,

160-240°C)

Water Wash & Separation

Rectification (Distillation)

End Product:
Pure 3,5-Dichlorotoluene
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Key Reactions and Derivatives

3,5-Dichlorotoluene

3,5-Dichlorobenzaldehyde

Oxidation (e.g., H₂O₂, catalyst)

3,5-Dichlorobenzoic Acid

Direct Oxidation (e.g., KMnO₄)

Further Oxidation

Propyzamide (Herbicide)

Multi-step synthesis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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